Cas no 1261893-64-4 (2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid)

2-[2-Fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates both fluorine and trifluoromethyl groups, which enhance its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The methyl substitution at the 6-position of the benzoic acid moiety further influences its electronic and steric properties, allowing for tailored reactivity in synthetic pathways. This compound is particularly useful in the development of biologically active molecules, where fluorinated aromatic systems are often employed to optimize binding affinity and pharmacokinetic profiles. Its high purity and well-defined structure ensure reproducibility in research applications.

2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid structure

1261893-64-4 structure

Product Name:2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid

CAS No:1261893-64-4

MF:C₁₅H₁₀F₄O₂

MW:298.232318401337

MDL:MFCD18322457

CID:1219089

PubChem ID:53228276

Update Time:2025-05-26

2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid
- 2-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)-6-METHYLBENZOIC ACID
- 2'-Fluoro-3-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
- 2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95%
- 1261893-64-4
- DTXSID30691809
- MFCD18322457
- MDL： MFCD18322457
- Inchi： 1S/C15H10F4O2/c1-8-4-2-5-9(12(8)14(20)21)10-6-3-7-11(13(10)16)15(17,18)19/h2-7H,1H3,(H,20,21)
- InChI Key： JLROZSMVJUMXQL-UHFFFAOYSA-N
- SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=CC=C(C)C=1C(=O)O

Computed Properties

Exact Mass: 298.06169221g/mol
Monoisotopic Mass: 298.06169221g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 37.3Å²

2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329734-5 g	2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95%; .	1261893-64-4	95%	5g	€1159.00	2023-04-26
abcr	AB329734-5g	2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95%; .	1261893-64-4	95%	5g	€1159.00	2025-04-21